![molecular formula C15H13N3O4 B5868352 N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide](/img/structure/B5868352.png)
N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide, also known as MNBC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNBC is a member of the carboximidamide family of compounds and has been found to possess various biological activities.
Mechanism of Action
The mechanism of action of N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inducing apoptosis in cancer cells. This compound has also been found to inhibit angiogenesis, which is the process of the formation of new blood vessels that is essential for tumor growth and metastasis. Furthermore, this compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to decrease the levels of reactive oxygen species and increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, this compound has been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-1 beta and interleukin-8. This compound has also been found to decrease the levels of prostaglandin E2, which is a pro-inflammatory mediator.
Advantages and Limitations for Lab Experiments
One of the advantages of N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide is its broad spectrum of biological activities. This compound has been found to possess antitumor, anti-inflammatory, and antioxidant activities, which makes it a promising candidate for the development of new drugs. Additionally, this compound is relatively easy to synthesize, and the reaction proceeds smoothly at room temperature.
However, one of the limitations of this compound is its low solubility in water. This can make it difficult to administer in vivo and can also limit its use in certain experiments. Furthermore, the mechanism of action of this compound is not fully understood, which can make it challenging to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide. One area of research could be the optimization of its therapeutic potential. This could involve the development of new derivatives of this compound with improved solubility and bioavailability. Additionally, the mechanism of action of this compound could be further elucidated to better understand its biological activities.
Another area of research could be the evaluation of the safety and toxicity of this compound. This could involve the study of its pharmacokinetics and pharmacodynamics in animal models. Furthermore, the potential interactions of this compound with other drugs could be investigated.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound possesses antitumor, anti-inflammatory, and antioxidant activities and has been found to inhibit the growth of various cancer cell lines. However, the mechanism of action of this compound is not fully understood, and its low solubility in water can limit its use in certain experiments. There are several future directions for the study of this compound, including the optimization of its therapeutic potential and the evaluation of its safety and toxicity.
Synthesis Methods
The synthesis of N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide involves the reaction of 4-nitrobenzenecarboximidamide with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds smoothly at room temperature, and the product is obtained in high yield after purification by column chromatography.
Scientific Research Applications
N'-[(3-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide has been extensively studied for its potential therapeutic applications. It has been found to possess antitumor, anti-inflammatory, and antioxidant activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, this compound has been shown to possess antioxidant activity by scavenging free radicals and reducing oxidative stress.
Properties
IUPAC Name |
[(Z)-[amino-(4-nitrophenyl)methylidene]amino] 3-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4/c1-10-3-2-4-12(9-10)15(19)22-17-14(16)11-5-7-13(8-6-11)18(20)21/h2-9H,1H3,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJIZQWQJQKBTLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.